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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519

The proper disposal of Panavia TC, a resin-based dental adhesive cement, is crucial for
maintaining laboratory safety and ensuring environmental compliance. This guide provides
detailed, step-by-step procedures for the handling and disposal of both cured and uncured
Panavia TC, in line with safety data sheet recommendations and general principles for resin
waste management. Adherence to local, regional, and national regulations is mandatory for all
disposal methods.[1][2]

Essential Safety and Handling Information

Before disposal, it is important to be aware of the handling and storage requirements for
Panavia products, as these can affect the material's state.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1179519?utm_src=pdf-interest
https://www.benchchem.com/product/b1179519?utm_src=pdf-body
https://www.benchchem.com/product/b1179519?utm_src=pdf-body
https://www.reddit.com/r/resin/comments/15ip6m9/question_how_to_dispose_of_uncured_resin/?rdt=59452
https://support.formlabs.com/s/article/How-can-I-dispose-of-resin-and-used-solvent?language=en_US
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Parameter Specification Product Reference(s)

Storage Temperature 2-8 °C (refrigerated) PANAVIA F 2.0, PANAVIA 21

Keep receptacle tightly sealed.
Store away from acids,

Storage Conditions oxidizing agents, and reducing  PANAVIAF 2.0, PANAVIA 21
agents. Protect from heat and

direct sunlight.

Varies by product. For
] ] example, Panavia F has a )
Working Time o ] Panavia F
working time of 3 minutes after

mixing.

Varies. For Panavia F, after 3
minutes of applyin

Curing Time ppy' 9 Panavia F
OXYGUARD II, it can be

removed.

Disposal of Uncured Panavia TC

Uncured Panavia TC is considered a chemical waste material and must be handled
accordingly to prevent environmental contamination and potential harm.[1][3] Never pour liquid
or uncured resin down the drain or dispose of it in regular household waste.[3]

Method 1: Curing Prior to Disposal (Recommended)

The preferred method for disposing of unused or expired Panavia TC is to cure the material,
rendering it inert.[4]

Experimental Protocol for Curing Unused Panavia TC:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

¢ Mixing: Dispense equal amounts of the Panavia TC catalyst and universal pastes onto a
mixing pad.
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e Thorough Combination: Mix the two pastes thoroughly according to the manufacturer's
instructions until a uniform consistency is achieved.

e Curing:

o Dual-Cure/Chemical Cure: Allow the mixed paste to fully cure in a well-ventilated area. To
prevent oxygen inhibition at the surface, a material like OXYGUARD II can be applied.

o Light-Cure: If applicable, expose the mixed material to a dental curing light for the
recommended duration to ensure complete polymerization. For larger quantities, this can
be done in thin layers under UV light or sunlight.[5]

» Confirmation of Cure: Verify that the resin has fully hardened and is no longer tacky or liquid.

o Disposal: Once fully cured, the hardened resin is considered inert and can be disposed of as
regular solid waste.[2][3][4][5]

Method 2: Chemical Waste Disposal
If curing the uncured resin is not feasible, it must be treated as hazardous chemical waste.[1][2]

o Containment: Collect the uncured Panavia TC paste in a designated, sealed, and clearly
labeled waste container.

o Waste Stream: Dispose of the container through a licensed chemical waste disposal service
or at a local hazardous waste collection facility.[1][3] Inform the disposal service that the
waste contains methacrylated monomers and oligomers.[2]

Disposal of Cured Panavia TC
Fully cured Panavia TC is considered a non-hazardous solid waste.

e Collection: Collect scraps and pieces of fully cured Panavia TC.

o Disposal: This material can be disposed of in the regular trash.[2][3][4][5]

Disposal of Contaminated Items and Packaging
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» Empty Containers: For empty Panavia TC syringes or containers, securely fasten the caps
before disposal in the regular trash.[3] A recommended practice is to switch the caps of the
catalyst and universal paste containers; this will cause any residual material in the tips to
cure, sealing them shut.[3]

o Contaminated Items: Items such as mixing tips, pads, and instruments that are contaminated
with uncured resin should be placed in a container, allowed to cure fully, and then disposed
of as solid waste. If this is not possible, they should be handled as chemical waste.

e Uncleaned Packaging: All uncleaned packaging must be disposed of according to official
regulations.[1][5]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Panavia TC.
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Start: Panavia TC Waste

Is the material fully cured?

No (Uncured)

Uncured Panavia TC
(Chemical Waste)

Can it be cured?
(Mix components)

No

Yes (Cured)

1. Mix components thoroughly. Dispose as
2. Allow to fully harden. Hazardous Chemical Waste
3. Verify complete cure. J (via licensed service)

Dispose as
Non-Hazardous Solid Waste
(Regular Trash)

Click to download full resolution via product page

Caption: Decision workflow for Panavia TC disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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